(3-Bromo-6-chloro-2-fluoro-5-methylphenyl)(methyl)sulfane
Description
(3-Bromo-6-chloro-2-fluoro-5-methylphenyl)(methyl)sulfane is an organosulfur compound characterized by the presence of bromine, chlorine, and fluorine atoms attached to a methylphenyl group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (3-Bromo-6-chloro-2-fluoro-5-methylphenyl)(methyl)sulfane typically involves the halogenation of a methylphenyl sulfane precursor. The process includes the introduction of bromine, chlorine, and fluorine atoms under controlled conditions. Common reagents used in the synthesis include bromine, chlorine, and fluorine sources, along with appropriate catalysts to facilitate the reactions.
Industrial Production Methods: Industrial production of this compound may involve
Properties
Molecular Formula |
C8H7BrClFS |
|---|---|
Molecular Weight |
269.56 g/mol |
IUPAC Name |
1-bromo-4-chloro-2-fluoro-5-methyl-3-methylsulfanylbenzene |
InChI |
InChI=1S/C8H7BrClFS/c1-4-3-5(9)7(11)8(12-2)6(4)10/h3H,1-2H3 |
InChI Key |
AFVAHOXEHKZJSB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1Cl)SC)F)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S,3R,4S,4aR,6aR,6bR,8aS,12aS,14aR,14bR)-8a-[(2S,3R,4S,5S,6R)-4,5-diacetyloxy-3-[(2S,3R,4S,5R,6S)-5-[(2S,3R,4R,5R)-3,4-dihydroxy-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxycarbonyl-2-hydroxy-6b-(hydroxymethyl)-4,6a,11,11,14b-pentamethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4-carboxylic acid](/img/structure/B14761629.png)
![(R)-1-[(R)-1-(Di-tert-butylphosphino)ethyl]-2-[2-(di-tertbutylphosphino)phenyl]ferrocene](/img/structure/B14761661.png)
![(2S)-2-[(3S,6S,9Z,12S,15S,18R,21S,24R,27S)-18,21-bis(2-aminoethyl)-12-benzyl-3-[(1S)-2-chloro-1-hydroxyethyl]-15-[3-(diaminomethylideneamino)propyl]-24-(hydroxymethyl)-27-[[(3S)-3-hydroxyundecanoyl]amino]-2,5,8,11,14,17,20,23,26-nonaoxo-9-propylidene-1-oxa-4,7,10,13,16,19,22,25-octazacyclooctacos-6-yl]-2-hydroxyacetic acid](/img/structure/B14761683.png)
